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Compound of Interest

Compound Name: ACORINE

Cat. No.: B1139253 Get Quote

ACORINE Solubility Technical Support Center
This technical support guide is designed for researchers, scientists, and drug development

professionals to provide comprehensive troubleshooting for solubility issues encountered with

"ACORINE" in aqueous solutions.

Critical First Step: Identify Your Specific "ACORINE"
The name "ACORINE" is used for several distinct chemical compounds. To effectively

troubleshoot solubility, you must first identify the specific compound you are working with. The

most reliable identifier is the CAS (Chemical Abstracts Service) number.

Check your product's documentation or supplier information for a CAS number. Once identified,

you can refer to the specific guidance below.

Common "ACORINE"
Variants

CAS Number Other Names

Acorine 1394-49-6
Guan-fu base I, Guan-fu base

B

Guanfu base A 1394-48-5 GFA

Aconine 509-20-6

Acorine (Guan-fu base Y) Not readily available
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If you cannot find a CAS number, contact your chemical supplier for clarification. Proceeding

without correct identification can lead to failed experiments and wasted resources.

General Troubleshooting Workflow for Poorly
Soluble Compounds
For many organic compounds, including Aconitum alkaloids, aqueous solubility can be

challenging. The following workflow provides a systematic approach to overcoming these

issues.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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